Cas no 448948-17-2 (methyl 2-(aminomethyl)butanoate hydrochloride)

Methyl 2-(aminomethyl)butanoate hydrochloride is a chiral amino ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound features both an ester and an amine functional group, making it a versatile building block for peptidomimetics and bioactive molecule synthesis. The presence of the aminomethyl group allows for further functionalization, while the ester moiety enables coupling reactions or hydrolysis to carboxylic acids. This product is particularly useful in asymmetric synthesis and medicinal chemistry research, where precise control over molecular structure is critical. Its well-defined stereochemistry ensures reproducibility in synthetic pathways.
methyl 2-(aminomethyl)butanoate hydrochloride structure
448948-17-2 structure
Product Name:methyl 2-(aminomethyl)butanoate hydrochloride
CAS No:448948-17-2
MF:C6H14ClNO2
MW:167.633861064911
MDL:MFCD29906895
CID:3989159
PubChem ID:86208663
Update Time:2025-10-28

methyl 2-(aminomethyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-(aminomethyl)-, methyl ester, hydrochloride
    • methyl 2-(aminomethyl)butanoate hydrochloride
    • Z2379806941
    • YSA94817
    • SCHEMBL5566160
    • methyl 2-(aminomethyl)butanoate;hydrochloride
    • EN300-260264
    • 448948-17-2
    • G48242
    • methyl2-(aminomethyl)butanoatehydrochloride
    • MDL: MFCD29906895
    • Inchi: 1S/C6H13NO2.ClH/c1-3-5(4-7)6(8)9-2;/h5H,3-4,7H2,1-2H3;1H
    • InChI Key: VSGXDWSIFCRKJY-UHFFFAOYSA-N
    • SMILES: C(CN)(CC)C(=O)OC.Cl

Computed Properties

  • Exact Mass: 167.0713064Da
  • Monoisotopic Mass: 167.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

methyl 2-(aminomethyl)butanoate hydrochloride Pricemore >>

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methyl 2-(aminomethyl)butanoate hydrochloride Related Literature

Additional information on methyl 2-(aminomethyl)butanoate hydrochloride

Recent Advances in the Study of Methyl 2-(aminomethyl)butanoate Hydrochloride (CAS: 448948-17-2)

Methyl 2-(aminomethyl)butanoate hydrochloride (CAS: 448948-17-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the synthetic versatility of methyl 2-(aminomethyl)butanoate hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, emphasizing its high yield and purity. The researchers employed a combination of catalytic hydrogenation and esterification techniques, which not only improved the efficiency of the synthesis but also reduced the environmental impact compared to traditional methods. This advancement is particularly relevant for large-scale pharmaceutical production.

In terms of biological activity, methyl 2-(aminomethyl)butanoate hydrochloride has shown promising results as a precursor in the synthesis of bioactive molecules. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its role in the development of enzyme inhibitors targeting key metabolic pathways in cancer cells. The compound's ability to act as a building block for more complex structures makes it a valuable tool in the design of novel therapeutics. Researchers have also explored its potential in modulating neurotransmitter activity, suggesting applications in neurological disorders.

Another area of interest is the compound's pharmacokinetic properties. A 2024 study in the European Journal of Pharmaceutical Sciences investigated the absorption, distribution, metabolism, and excretion (ADME) profile of methyl 2-(aminomethyl)butanoate hydrochloride. The findings indicated favorable bioavailability and minimal toxicity, which are critical factors for its consideration in drug formulation. These properties, combined with its chemical stability, position the compound as a viable candidate for further preclinical development.

Despite these advancements, challenges remain in the optimization of methyl 2-(aminomethyl)butanoate hydrochloride for therapeutic use. Researchers have identified the need for more extensive in vivo studies to validate its efficacy and safety. Additionally, the exploration of its derivatives could unlock new pharmacological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive future research in this area.

In conclusion, methyl 2-(aminomethyl)butanoate hydrochloride (CAS: 448948-17-2) represents a compound with significant potential in the pharmaceutical industry. Its synthetic accessibility, biological relevance, and favorable pharmacokinetic profile make it a promising candidate for further investigation. Ongoing and future studies will likely expand its applications, contributing to the development of new therapeutic agents.

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